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Compound of Interest

Compound Name: Mometasone-d5

Cat. No.: B12418688

Technical Guide: Mometasone-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Mometasone-d5, a deuterated analog of
Mometasone. Given that safety and biological data for Mometasone-d5 are not extensively
published, this guide leverages the comprehensive information available for Mometasone and
Mometasone Furoate as a primary reference. The primary application of Mometasone-d5 is as
an internal standard in analytical and bioanalytical assays for the quantification of
Mometasone.

Physicochemical Properties

The physicochemical properties of Mometasone-d5 are expected to be very similar to those of
Mometasone, with a key difference in molecular weight due to the presence of five deuterium
atoms.
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Property Value Source
Analyte Name Mometasone-d5 [1]
Molecular Formula C22H23DsCl204 [1]
Molecular Weight 432.39 g/mol [1]
Appearance White to off-white solid [2]
Melting Point 218-220 °C (Mometasone) [2]
Solubility Practically insoluble in water

LogP 2.1 (Mometasone)

Toxicological Data

Toxicological data for Mometasone-d5 is not readily available. The following data for
Mometasone and Mometasone Furoate formulations are provided as a reference.

Test Result Species Formulation

Acute Oral Toxicity

> 2,000 mg/kg Rat Mometasone
(LD50)
Acute Oral Toxicity Formoterol (in
3,130 mg/kg Rat o
(LD50) combination)
Acute Inhalation Mometasone Cream
o > 3.3 mg/L (4 h) Rat )
Toxicity (LC50) Formulation
May damage the
_ Mometasone
] o unborn child. -~ )
Reproductive Toxicity Not specified Ointment/Cream

Suspected of )
) N Formulation
damaging fertility.

Safety and Handling

Handling:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.lgcstandards.com/MN/en/Mometasone-d5-Major-/p/TRC-M489997?queryID=85fdac974b4ea6a775571dbe84ac2e21
https://www.lgcstandards.com/MN/en/Mometasone-d5-Major-/p/TRC-M489997?queryID=85fdac974b4ea6a775571dbe84ac2e21
https://www.lgcstandards.com/MN/en/Mometasone-d5-Major-/p/TRC-M489997?queryID=85fdac974b4ea6a775571dbe84ac2e21
https://pubchem.ncbi.nlm.nih.gov/compound/Mometasone
https://pubchem.ncbi.nlm.nih.gov/compound/Mometasone
https://www.benchchem.com/product/b12418688?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Handle in accordance with good industrial hygiene and safety practices.

Avoid contact with skin and eyes.

Avoid formation of dust and aerosols.

Use in a well-ventilated place.

Wear suitable protective clothing, gloves, and eye/face protection.
Storage:

o Store in a tightly closed container in a cool, well-ventilated place.
o Keep away from heat and sources of ignition.

o Store locked up.

First Aid Measures:

After Inhalation: Remove to fresh air. Seek medical attention if symptoms persist.

After Skin Contact: Wash off with soap and plenty of water.

After Eye Contact: Rinse cautiously with water for several minutes.

After Swallowing: Do NOT induce vomiting. Rinse mouth and seek medical attention.

Mechanism of Action

Mometasone, the parent compound of Mometasone-d5, is a synthetic corticosteroid with anti-
inflammatory, antipruritic, and vasoconstrictive properties. Its mechanism of action involves
diffusing across cell membranes and binding to glucocorticoid receptors (GR) in the cytoplasm.
This complex then translocates to the nucleus, where it modulates gene expression by binding
to glucocorticoid response elements (GRES). This leads to the upregulation of anti-
inflammatory proteins and the downregulation of pro-inflammatory mediators such as
cytokines, chemokines, and enzymes like COX-2.
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Mometasone furoate has a high binding affinity for the human glucocorticoid receptor, which is
approximately 12 times that of dexamethasone.

Signaling Pathway of Mometasone
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Caption: Mometasone's mechanism of action.

Experimental Protocols

Detailed experimental protocols for Mometasone-d5 are not provided in the searched
literature. However, based on the applications of deuterated standards, a general workflow for
its use in a quantitative LC-MS/MS bioanalytical assay can be described.

General Workflow for Quantification of Mometasone
using Mometasone-d5
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Sample Preparation
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Caption: Bioanalytical workflow using Mometasone-d5.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12418688?utm_src=pdf-body-img
https://www.benchchem.com/product/b12418688?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://lwww.benchchem.com/product/b12418688#safety-data-sheet-sds-for-mometasone-
d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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